Cas no 1807038-86-3 (Ethyl 2-cyano-4-fluoro-5-mercaptophenylacetate)

• Product Name: Ethyl 2-cyano-4-fluoro-5-mercaptophenylacetate
• CAS No: 1807038-86-3
• MF: C₁₁H₁₀FNO₂S
• MW: 239.266005039215
• CID: 4944887
• Update Time: 2025-07-22

Ethyl 2-cyano-4-fluoro-5-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-fluoro-5-mercaptophenylacetate

• Inchi： 1S/C11H10FNO2S/c1-2-15-11(14)5-7-4-10(16)9(12)3-8(7)6-13/h3-4,16H,2,5H2,1H3
• InChI Key： XWHMIBSQWMAIJX-UHFFFAOYSA-N
• SMILES： SC1C(=CC(C#N)=C(C=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-cyano-4-fluoro-5-mercaptophenylacetate

Ethyl 2-cyano-4-fluoro-5-mercaptophenylacetate (CAS No. 1807038-86-3): A Comprehensive Overview

Ethyl 2-cyano-4-fluoro-5-mercaptophenylacetate (CAS No. 1807038-86-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the development of novel therapeutic agents. The presence of both cyano and thiol groups in its molecular structure makes it a versatile intermediate for synthetic chemistry, enabling the creation of complex derivatives with tailored biological activities.

The chemical structure of Ethyl 2-cyano-4-fluoro-5-mercaptophenylacetate consists of a phenyl ring substituted with a cyano group at the 2-position, a fluoro atom at the 4-position, and a thiol group at the 5-position, with an acetic acid ester group attached to the 3-position. This arrangement imparts distinct reactivity and interaction capabilities, making it a valuable building block in medicinal chemistry. The cyano group can participate in nucleophilic addition reactions, while the thiol group is susceptible to oxidation and disulfide bond formation, offering multiple pathways for chemical modification.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both fluorine and sulfur atoms due to their ability to modulate enzyme activity and receptor binding. Ethyl 2-cyano-4-fluoro-5-mercaptophenylacetate fits into this category, as the fluoro atom can enhance metabolic stability and binding affinity, while the thiol group can interact with biological targets such as proteins and enzymes. These properties have made it a focus of study in the quest for new drug candidates.

One of the most compelling aspects of Ethyl 2-cyano-4-fluoro-5-mercaptophenylacetate is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop inhibitors targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The ability to modify its structure allows chemists to fine-tune its biological activity, making it a flexible tool for drug discovery.

The synthesis of Ethyl 2-cyano-4-fluoro-5-mercaptophenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated precursors followed by functional group transformations such as cyanation and thiolation. Advances in catalytic methods have further streamlined these processes, making it more feasible to produce this compound on a larger scale for research purposes.

The pharmacological evaluation of Ethyl 2-cyano-4-fluoro-5-mercaptophenylacetate has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with specific biological targets, leading to potential therapeutic effects. For example, some derivatives have exhibited inhibitory activity against certain enzymes that play a role in inflammatory responses. Additionally, preliminary animal models have suggested that this compound may have protective effects against oxidative stress-related conditions.

The role of fluorine atoms in pharmaceuticals cannot be overstated, as they are known to enhance drug bioavailability and efficacy. The presence of a fluoro atom at the 4-position of Ethyl 2-cyano-4-fluoro-5-mercaptophenylacetate contributes to its favorable pharmacokinetic profile. This feature has been exploited in the development of drugs that require prolonged circulation times or improved membrane permeability. Furthermore, fluorine atoms can influence electronic properties, affecting how molecules interact with biological targets.

The thiol group in this compound also plays a critical role in its reactivity and potential applications. Thiols are well-known for their ability to form disulfide bonds, which are important structural components in many proteins. By incorporating thiols into drug candidates, researchers can design molecules that selectively target specific protein-protein interactions or modulate redox signaling pathways. This has opened up new avenues for treating diseases such as cancer and neurodegenerative disorders.

In conclusion, Ethyl 2-cyano-4-fluoro-5-mercaptophenylacetate (CAS No. 1807038-86-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic applications and biological interactions, making it a valuable asset for drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in developing next-generation treatments.